N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide

• IUPAC Name: N',N'-diethyl-N-(4-phenylmethoxyphenyl)oxamide
• InChI: InChI=1S/C19H22N2O3/c1-3-21(4-2)19(23)18(22)20-16-10-12-17(13-11-16)24-14-15-8-6-5-7-9-15/h5-13H,3-4,14H2,1-2H3,(H,20,22)
• InChI Key: ZIFLTAGEJVXNAG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide, also known as BPEEDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a drug delivery system. BPEEDA is a derivative of ethylenediamine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide involves its ability to encapsulate drugs or genetic material and release them in a controlled manner. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide forms complexes with the drug or genetic material, which are then taken up by cells. Once inside the cell, the drug or genetic material is released in a controlled manner, allowing for targeted delivery and minimizing side effects.
Biochemical and Physiological Effects:
N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has been shown to have low toxicity and is well tolerated in animal studies. It has been shown to be biocompatible and does not elicit an immune response. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has also been shown to be stable in physiological conditions, making it an ideal candidate for drug delivery systems.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide in lab experiments include its ability to encapsulate drugs or genetic material and release them in a controlled manner, allowing for targeted delivery. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide is also stable in physiological conditions and has low toxicity, making it an ideal candidate for drug delivery systems. The limitations of using N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide in lab experiments include the multi-step synthesis process required to produce the compound and the need for careful attention to detail to ensure the purity of the final product.

Future Directions

The future directions for N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide include further studies on its potential applications in drug delivery systems, including the development of new formulations and delivery methods. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide can also be studied for its potential applications in other areas, such as the delivery of vaccines or the treatment of genetic disorders. Further studies are needed to fully understand the mechanism of action of N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide and to optimize its use in scientific research.
Conclusion:
In conclusion, N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug delivery systems. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has been studied extensively for its ability to encapsulate drugs or genetic material and release them in a controlled manner, allowing for targeted delivery. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has low toxicity, is well tolerated in animal studies, and is stable in physiological conditions, making it an ideal candidate for drug delivery systems. Further studies are needed to fully understand the mechanism of action of N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide and to optimize its use in scientific research.

Scientific Research Applications

N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has been studied extensively for its potential applications in drug delivery systems. It has been shown to be an effective carrier for drugs such as doxorubicin, a chemotherapy drug used to treat cancer. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide can encapsulate the drug and release it in a controlled manner, allowing for targeted delivery to cancer cells while minimizing the side effects on healthy cells. N'-[4-(benzyloxy)phenyl]-N,N-diethylethanediamide has also been studied for its potential applications in gene therapy, where it can be used to deliver genetic material to target cells.